BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Preparing
Fenuron Stock Solutions in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fenuron

Cat. No.: B033495

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenuron is a phenylurea herbicide that functions as a photosystem Il inhibitor.[1][2] In the
context of research and drug development, precise and accurate preparation of stock solutions
is critical for the reproducibility and reliability of experimental results. Dimethyl sulfoxide
(DMSO) is a common solvent for dissolving Fenuron due to its high solubilizing capacity for
many organic compounds.[3] These application notes provide a detailed protocol for the
preparation, storage, and handling of Fenuron stock solutions in DMSO.

Quantitative Data Summary

A summary of the key quantitative properties of Fenuron is provided in the table below for easy
reference.
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Property Value Source(s)

Molecular Formula CoH12N20 [415]

Molecular Weight 164.21 g/mol [3][4]

Appearance White to off-white solid [3]

Solubility in DMSO 100 mg/mL (608.98 mM) [3]

Solubility in Water < 0.1 mg/mL (insoluble) [3]
-20°C for 3 years; 4°C for 2

Storage of Powder [3]
years

Storage of Stock Solution in -80°C for 6 months; -20°C for 1 3]

DMSO month

Experimental Protocol: Preparation of a 100 mM
Fenuron Stock Solution in DMSO

This protocol describes the preparation of a 10 mL of 100 mM Fenuron stock solution in
DMSO.

Materials and Equipment

e Fenuron powder (purity 298%)

e Anhydrous or newly opened Dimethyl sulfoxide (DMSO)
e Analytical balance

e 15 mL polypropylene or glass vial

o Calibrated micropipettes

» Vortex mixer

» Ultrasonic bath (optional)
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e Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions

e Handle Fenuron powder in a well-ventilated area or a chemical fume hood.[6]

o Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

[71[8]
» Avoid inhalation of dust and contact with skin and eyes.[7][8]

 DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the
skin.[6] Handle with care.

o Consult the Safety Data Sheet (SDS) for Fenuron and DMSO for complete safety
information.[7][9]

Step-by-Step Procedure

o Calculate the required mass of Fenuron:
o To prepare 10 mL of a 100 mM stock solution, the following calculation is used:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (g) = 0.1 mol/L x 0.01 L x 164.21 g/mol = 0.16421 g
= Therefore, you will need to weigh out 164.21 mg of Fenuron.
e Weighing the Fenuron:
o Tare a clean, dry 15 mL vial on the analytical balance.
o Carefully weigh 164.21 mg of Fenuron powder directly into the vial.
¢ Dissolving the Fenuron in DMSO:

o Add 10 mL of anhydrous DMSO to the vial containing the Fenuron powder.
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o Tightly cap the vial.

o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

» Enhancing Dissolution (if necessary):

o If the Fenuron does not completely dissolve, sonicate the vial in an ultrasonic bath for 5-
10 minutes.[3]

o Gentle heating can also be applied, but care should be taken to avoid degradation of the
compound.

o Storage of the Stock Solution:

o Once the Fenuron is completely dissolved, aliquot the stock solution into smaller, single-
use volumes to avoid repeated freeze-thaw cycles.[3]

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[3]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of a Fenuron stock solution in
DMSO.
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Caption: Workflow for preparing Fenuron stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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